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Miliacin is a rare triterpene and the main triterpenoid found in millet seeds and millet oil [1] [2]. The table

below summarizes its core biological activities.

Biological Activity = Observed Effect

Research Context

Hair Growth Stimulates keratinocyte proliferation; reduces
Promotion telogen density; increases anagen density [3]

[4]

Anti-inflammatory  Reduces inflammatory cytokines (e.g., IL-6,
TNFa) [4]

Antioxidant Increases mMRNA levels of antioxidant enzymes
(catalase, SOD1) [4]

Regenerative & Promotes healing of trophic ulcers; protects
Protective against drug-induced organ toxicity [5]
Growth Improves weight gain and food digestibility in
Stimulation cattle [5]

Detailed Experimental Protocols

Human hair bulb cells; clinical
trials for telogen effluvium

Human immortalized dermal

papilla cells (iDPCs)

Human immortalized dermal
papilla cells (iDPCs)

Animal studies (rats)

Livestock studies
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For researchers looking to replicate or build upon existing work, here are the methodologies from key

studies.

In Vitro Protocol: Assessing Effects on Human Dermal Papilla
Cells

This protocol is based on a 2023 study that investigated the effects of a millet and wheat extract complex

(MWC) on human immortalized dermal papilla cells (iDPCs) [4].

e Cell Culture: Human iDPCs were cultured in Dulbecco’s Modified Eagle Medium (DMEM)
supplemented with 10% fetal bovine serum (FBS) at 37°C and 5% CO2 [4].
e Treatment: Cells were treated with the MWC at concentrations of 60, 120, and 240 ug/mL. Sunflower
oil (SFO), used as an excipient in the MWC, was tested at 240 ug/mL as a control [4].
¢ Viability Assay: Cell viability was analyzed using a water-soluble tetrazolium salt (WST) assay kit
(e.g., EZ-Cytox) according to the manufacturer's instructions [4].
¢ Gene Expression Analysis:
o RNA Extraction: Total RNA was isolated from cells using TRIzol reagent [4].
o cDNA Synthesis: RNA was reverse transcribed into cDNA using a reverse transcriptase like
HelixCript Thermo Reverse Transcriptase and an RNase inhibitor [4].
o gPCR: mRNA levels of target genes (e.g., catalase, SOD1, IGF-1, VEGF, FGF7, wnt10b, (3-
catenin, IL-6, TNFa) were quantified using a kit like TB Green Premix Ex Taqg on a real-time
PCR system [4].

In Vivo Protocol: Ahagen-Synchronized Mouse Model

The same 2023 study used this model to confirm the in vitro findings [4].

e Animals: Forty-eight 6-week-old C3H/HeN male mice were acclimated for three days and then
grouped based on body weight [4].

e Treatment: Mice were administered the MWC orally at doses of 30, 60, and 120 mg/kg, or 120 mg/kg
of SFO as a control, for a specified period [4].

¢ Hair Cycle Assessment: The effect on the hair cycle was evaluated by depilating the telogen-phase
dorsal skin of the mice to synchronize the hair cycle and induce the anagen phase. The subsequent
hair growth was monitored [4].

¢ Gene Expression Analysis: mMRNA levels from hair follicles in the dorsal skin were measured during
the early and late telogen phases using qPCR, as described in the in vitro protocol [4].
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Mechanism of Action: Wnt/B-Catenin Signhaling
Pathway

The hair growth-promoting effects of miliacin and related extracts are linked to the activation of the Wnt/p-
catenin signaling pathway, which is crucial for initiating and maintaining the hair growth (anagen) phase [4].

The diagram below illustrates this mechanism.
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Miliacin-containing complexes activate Wnt/[3-catenin signaling to promote the anagen hair growth phase.

Advanced Formulations and Patent Landscape

Research indicates that miliacin's efficacy is significantly enhanced through specific formulations that

improve its bioavailability.

e Encapsulation with Polar Lipids: A 2020 randomized controlled trial demonstrated that miliacin
encapsulated by polar lipids (MePL) was more effective than miliacin alone in stimulating cell
proliferation in the hair bulb and improving telogen effluvium in women. The polar lipids form vesicles
that enhance the bioavailability of the active compound [3].

e Synergistic Compositions: A patent (US9180135B2) covers compositions combining miliacin with
sphingolipids (e.g., glucosylceramides from wheat) and/or phospholipids for hair and scalp care.
These combinations are designed to work synergistically to improve hair health [6].

Knowledge Gaps and Research Directions

The existing research points to several areas where further investigation is needed:

¢ Human Bioavailability and Metabolism: Detailed data on the absorption, distribution, metabolism,
and excretion of miliacin in humans is not available in the searched literature.

¢ Direct Molecular Targets: While miliacin's effects on pathways like Wnt/B-catenin are documented,
its direct molecular targets and binding partners remain to be fully elucidated.

¢ Long-Term Clinical Efficacy: More long-term, large-scale clinical studies are needed to confirm its
sustained benefits and safety for various hair loss conditions.
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Email: info@smolecule.com or Request Quote Online.

References

1. GALAB offers a new, advanced method for the ... [galab.com]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s575019?utm_src=pdf-body-img
https://www.smolecule.com/products/s575019?utm_src=pdf-body
https://www.smolecule.com/products/s575019?utm_src=pdf-body
https://www.smolecule.com/products/s575019?utm_src=pdf-body
https://www.smolecule.com/products/s575019?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31135099/
https://www.smolecule.com/products/s575019?utm_src=pdf-body
https://patents.google.com/patent/US9180135B2/en
https://www.smolecule.com/products/s575019?utm_src=pdf-body
https://www.smolecule.com/products/s575019?utm_src=pdf-body
https://www.smolecule.com/products/s575019?utm_src=pdf-custom-synthesis
https://www.galab.com/galab-offers-a-new-advanced-method-for-the-determination-of-miliacin/
https://www.smolecule.com/products/s575019?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

2. Analysis - Galab Laboratories GmbH Miliacin [galab.com]

3. "Miliacin encapsulated by polar lipids stimulates cell ... [pubmed.ncbi.nim.nih.gov]

4. Effects of the Complex of Panicum miliaceum Extract and ... [pmc.ncbi.nim.nih.gov]

5. [Chemical nature and biological activity of miliacine] [pubmed.ncbi.nim.nih.gov]

6. US9180135B2 - Miliacin and sphingolipids and/or... - Google Patents [patents.google.com]

To cite this document: Smolecule. [Miliacin: Chemical Profile and Biological Activities]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b575019#miliacin-historical-

use-traditional-medicine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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